1-Methyl-3-trifluoromethyl-isoquinoline

• Molecular Formula: C11H8F3N
• Molecular Weight: 211.18 g/mol
• IUPAC Name: 1-methyl-3-(trifluoromethyl)isoquinoline
• InChI: InChI=1S/C11H8F3N/c1-7-9-5-3-2-4-8(9)6-10(15-7)11(12,13)14/h2-6H,1H3
• InChI Key: SIWRBWIWLKNUDY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC2=CC=CC=C12)C(F)(F)F

Description

1-Methyl-3-trifluoromethyl-isoquinoline is a useful research compound. Its molecular formula is C11H8F3N and its molecular weight is 211.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Prepared by treating 905 mg of 1-chloromethyl-3-trifluoromethyl-3,4-dihydro-isoquinoline with 420 mg of potassium-tert. butoxide in 10 ml of tetrahydrofuran at ambient temperature.

Synthesis routes and methods II

Procedure details

Prepared by treating 905 mg of 1-chloromethyl-3-trifluoromethyl-3,4-dihydro-isoquinoline with 420 mg of potassium-tert.butoxide in 10 ml of tetrahydrofuran at ambient temperature.